4-((4-Ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)aniline
Cat. No. B1428690
Key on ui cas rn:
630125-91-6
M. Wt: 287.32 g/mol
InChI Key: ZYWCDXFRHUHFNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08937071B2
Procedure details
To a mixture of (4-amino-2-trifluoromethyl-phenyl)-(4-ethyl-piperazin-1-yl)-methanone (20 g, 66.4 mmol) in THF (500 mL) was added BH3DMS (19.91 mL, 199 mmol) dropwise. Then the mixture was stirred at 80° C. for 4 h. The mixture was quenched by adding MeOH and then concentrated. The residue was purified by silica column chromatography on silica gel (PE:EA=2:1, Rf=0.35) to give a white solid of 4-(4-ethyl-piperazin-1-ylmethyl)-3-trifluoromethyl-phenylamine (14 g, 46.0 mmol, 69.4% yield): 1H NMR (400 MHz, CDCl3) δ: 7.48 (d, J=8.4 Hz, 1H), 6.91 (d, J=2.8 Hz, 1H), 6.79 (dd, J=2.4, 8.4 Hz, 1H), 3.76 (s, 2H), 3.53 (s, 2H), 2.45-2.39 (m, 8H), 1.08 (t, J=7.2 Hz, 3H); ES-LCMS m/z 288 (M+H).
Quantity
20 g
Type
reactant
Reaction Step One
Yield
69.4%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]([N:10]2[CH2:15][CH2:14][N:13]([CH2:16][CH3:17])[CH2:12][CH2:11]2)=O)=[C:4]([C:18]([F:21])([F:20])[F:19])[CH:3]=1>C1COCC1>[CH2:16]([N:13]1[CH2:14][CH2:15][N:10]([CH2:8][C:5]2[CH:6]=[CH:7][C:2]([NH2:1])=[CH:3][C:4]=2[C:18]([F:21])([F:19])[F:20])[CH2:11][CH2:12]1)[CH3:17]
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Inputs
Step One
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Name
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|
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Quantity
|
20 g
|
|
Type
|
reactant
|
|
Smiles
|
NC1=CC(=C(C=C1)C(=O)N1CCN(CC1)CC)C(F)(F)F
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Name
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|
|
Quantity
|
500 mL
|
|
Type
|
solvent
|
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Smiles
|
C1CCOC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Stirring
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Type
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CUSTOM
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|
Details
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Then the mixture was stirred at 80° C. for 4 h
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
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Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
|
|
Details
|
was added BH3DMS (19.91 mL, 199 mmol) dropwise
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CUSTOM
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Type
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CUSTOM
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|
Details
|
The mixture was quenched
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ADDITION
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Type
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ADDITION
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|
Details
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by adding MeOH
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue was purified by silica column chromatography on silica gel (PE:EA=2:1, Rf=0.35)
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Outcomes
Product
Details
Reaction Time |
4 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)N1CCN(CC1)CC1=C(C=C(C=C1)N)C(F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 46 mmol | |
| AMOUNT: MASS | 14 g | |
| YIELD: PERCENTYIELD | 69.4% | |
| YIELD: CALCULATEDPERCENTYIELD | 69.3% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
